
Introduction: Unveiling a Specialized
Halogenated Propane

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,2-Dibromohexafluoropropane

Cat. No.: B1345460 Get Quote

1,2-Dibromohexafluoropropane, identified by the CAS number 661-95-0, is a dense,

colorless liquid belonging to the family of halogenated hydrocarbons.[1][2] Its molecular

structure, featuring a three-carbon backbone saturated with six fluorine atoms and two bromine

atoms on adjacent carbons, imparts a unique combination of chemical stability and reactivity.[1]

[3] This guide, intended for researchers and professionals in chemical synthesis and drug

development, provides a comprehensive overview of its properties, synthesis, reactivity, and

applications, grounded in established scientific data. While not a household name, this

compound serves as a valuable intermediate in specialized chemical syntheses where the

strategic introduction of a dibrominated hexafluoropropyl moiety is desired.[1][4]

Section 1: Core Physicochemical Properties
The distinct physical characteristics of 1,2-Dibromohexafluoropropane are a direct

consequence of its highly halogenated structure. The presence of multiple heavy bromine and

fluorine atoms results in a high molecular weight and density, while the strong carbon-fluorine

bonds contribute to its overall stability.[1] These properties are critical for determining its

behavior in reaction mixtures, its applications as a solvent, and the conditions required for its

purification.
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Property Value Source(s)

CAS Number 661-95-0 [3]

Molecular Formula C₃Br₂F₆ [1][3][5][6]

Molecular Weight 309.83 g/mol [3][5][6][7]

Appearance Colorless Liquid [1][2]

Density 2.169 g/cm³ at 20 °C [4][8]

Boiling Point 70 - 73 °C [2][4][9]

Melting Point -95 °C [2][4][9]

IUPAC Name
1,2-Dibromo-1,1,2,3,3,3-

hexafluoropropane
[3]

Synonyms
1,2-Dibromoperfluoropropane,

R 216B2
[1]

Section 2: Synthesis Pathway and Protocol
The primary industrial synthesis of 1,2-Dibromohexafluoropropane involves the direct

bromination of hexafluoropropene (HFP).[10] This electrophilic addition reaction is typically

spontaneous and can be initiated under mild conditions, often with the aid of actinic light or by

ensuring the initial presence of the product itself to facilitate the reaction.[10]

Conceptual Synthesis Workflow
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Caption: Synthesis of 1,2-Dibromohexafluoropropane from Hexafluoropropene.

Experimental Synthesis Protocol
This protocol is a representative methodology derived from established industrial processes for

the continuous synthesis of 1,2-Dibromohexafluoropropane.[10] The causality behind a

continuous process is efficiency; the product itself helps dissipate reaction enthalpy and initiate

further reaction, creating a self-sustaining system.
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Materials:

Elemental Bromine (Br₂)

Hexafluoropropene (HFP) gas

1,2-Dibromohexafluoropropane (for initiation)

Equipment:

Jacketed glass reaction vessel with overhead distillation column and reflux condenser

Gas inlet tube

Heating/cooling circulator for the reactor jacket

Product collection flask

Procedure:

Initiation: Charge the reaction vessel with liquid elemental bromine and 1 to 10% by weight

of 1,2-Dibromohexafluoropropane.[10] This initial amount of product is critical as it serves

to initiate the reaction smoothly.

Reaction Start: Begin bubbling hexafluoropropene gas through the liquid mixture. The

reaction is spontaneous, with an optimal temperature range of 20 to 70 °C.[10]

Thermal Management: The reaction is exothermic. Use the heating/cooling circulator to

maintain the temperature within the desired range. The boiling of the reaction mixture helps

to dissipate heat.

Continuous Operation: As the reaction proceeds, the newly formed 1,2-
Dibromohexafluoropropane, along with unreacted bromine and HFP, will vaporize and

enter the overhead column.

Fractionation: The distillation column is set to a temperature that allows unreacted starting

materials (HFP, Bromine) to be returned to the reactor via the reflux condenser, while the

higher-boiling product is collected.
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Product Collection: The purified 1,2-Dibromohexafluoropropane is drawn off from the

distillation apparatus into a collection flask. The process can be run continuously by

maintaining the feed of HFP and bromine.

Section 3: Reactivity and Synthetic Utility
The synthetic value of 1,2-Dibromohexafluoropropane lies in the reactivity of its two bromine

atoms. These atoms can be substituted or eliminated, making the molecule a versatile building

block for creating more complex fluorinated compounds. This is particularly relevant for drug

development, where the incorporation of fluorine atoms can significantly enhance metabolic

stability, binding affinity, and lipophilicity.[4]

Key Reaction Types:

Dehalogenation: The vicinal dibromides can be removed using reducing agents (like zinc

dust) to regenerate a double bond, albeit in a more complex fluorinated system.

Substitution Reactions: The bromine atoms can be replaced by other functional groups

through nucleophilic substitution, although the electron-withdrawing nature of the adjacent

fluorine atoms influences reactivity.

Grignard Reagent Formation: Under specific conditions, one of the bromine atoms can react

with magnesium to form a Grignard reagent, a powerful tool for creating new carbon-carbon

bonds.

Logical Workflow for Synthetic Application

1,2-Dibromohexafluoropropane
(Building Block)

Reaction
(e.g., Grignard Formation,
Nucleophilic Substitution)

Fluorinated Intermediate Further Synthetic Steps Final Product
(e.g., API, Advanced Material)
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Caption: Role as an intermediate in multi-step organic synthesis.
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Section 4: Applications in Advanced Materials and
Agrochemicals
Beyond pharmaceuticals, 1,2-Dibromohexafluoropropane is a precursor in other high-value

sectors.

Advanced Materials: It serves as a raw material for producing high-performance polymers

and specialty elastomers.[4] The incorporation of its fluorinated structure can enhance

thermal stability, chemical resistance, and dielectric properties, which are critical for materials

used in the aerospace, electronics, and automotive industries.[4]

Agrochemicals: The compound is used in the synthesis of specialized pesticides and

herbicides.[4] The resulting fluorinated agrochemicals can offer improved efficacy and

environmental stability.[4]

Fire Extinguishing Agents: While not a primary application, some sources indicate its use in

the manufacturing of fire-extinguishing microcapsules, leveraging the fire-retardant

properties of halogenated compounds.[11]

Section 5: Safety, Handling, and Toxicology
As with any halogenated compound, proper handling of 1,2-Dibromohexafluoropropane is

paramount. The available Safety Data Sheets (SDS) provide the most reliable guidance.

GHS Hazard Statements: According to supplier safety data, the compound is classified with

several hazards, including:

Toxic if swallowed, in contact with skin, or if inhaled.[8]

Causes skin and serious eye irritation.[8]

May cause respiratory irritation.[8]

Suspected of causing cancer.[8]

Toxic to aquatic life with long-lasting effects.[8]
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Standard Handling and PPE Protocol
This protocol is a self-validating system; adherence ensures minimization of exposure routes.

Engineering Controls:

Ventilation: Always handle in a well-ventilated area, preferably within a certified chemical

fume hood to prevent inhalation of vapors.[2][9]

Isolation: Store in a tightly closed container in a dry, cool, and well-ventilated place away

from incompatible materials like strong oxidizing agents.[2][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber), a lab coat, and other

protective clothing to prevent skin contact.[8]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH-approved respirator with an appropriate organic vapor cartridge.[8]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek

medical attention if symptoms occur.[2]

Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention.[2]

References
1,2-Dibromohexafluoropropane. NIST Chemistry WebBook. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA17103&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA17103&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-08.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-08.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-08.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1345460?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C661950
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


661-95-0 | 1,2-Dibromohexafluoropropane. Alachem Co., Ltd. [Link]

1,2-Dibromo-1,1,2,3,3,3-hexafluoropropane. PubChem, National Center for Biotechnology

Information. [Link]

DE102005005774A1 - Preparation of 1,2-dibromohexafluoropropane.

Industrial Applications of 1,2-Dibromohexafluoropropane: A Comprehensive Look.

NINGBO INNO PHARMCHEM CO.,LTD. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 661-95-0: 1,2-dibromo-1,1,2,3,3,3-hexafluoropropane [cymitquimica.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. 1,2-Dibromohexafluoropropane [webbook.nist.gov]

4. nbinno.com [nbinno.com]

5. 661-95-0 | 1,2-Dibromohexafluoropropane - Alachem Co., Ltd. [alachem.co.jp]

6. scbt.com [scbt.com]

7. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

8. synquestlabs.com [synquestlabs.com]

9. fishersci.com [fishersci.com]

10. DE102005005774A1 - Preparation of 1,2-dibromohexafluoropropane comprises reaction
of hexafluorpropene-1 with elementary bromine, which is in liquid form and the initial stage
reaction is initiated by the presence of 1,2-dibromohexafluoropropane - Google Patents
[patents.google.com]

11. 1,2-DIBROMOHEXAFLUOROPROPANE | 661-95-0 [chemicalbook.com]

To cite this document: BenchChem. [Introduction: Unveiling a Specialized Halogenated
Propane]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1345460?utm_src=pdf-body
https://www.alachem.com/product_661-95-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/69579
https://www.benchchem.com/product/b1345460?utm_src=pdf-body
https://www.benchchem.com/product/b1345460?utm_src=pdf-body
https://www.inno-pharmchem.com/news/industrial-applications-of-1-2-dibromohexafluoropropane-a-comprehensive-look-28825256.html
https://www.benchchem.com/product/b1345460?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/661-95-0/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://webbook.nist.gov/cgi/cbook.cgi?ID=C661950
https://www.nbinno.com/article/other-organic-chemicals/industrial-applications-1-2-dibromohexafluoropropane-comprehensive-look-mf
https://www.alachem.co.jp/en/product/661-95-0
https://www.scbt.com/p/1-2-dibromohexafluoropropane-661-95-0
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dibromohexafluoropropane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-A-08.pdf
https://www.fishersci.com/store/msds?partNumber=AAA17103&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/DE102005005774A1/en
https://patents.google.com/patent/DE102005005774A1/en
https://patents.google.com/patent/DE102005005774A1/en
https://patents.google.com/patent/DE102005005774A1/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8347781.htm
https://www.benchchem.com/product/b1345460#1-2-dibromohexafluoropropane-cas-number-661-95-0
https://www.benchchem.com/product/b1345460#1-2-dibromohexafluoropropane-cas-number-661-95-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1345460#1-2-dibromohexafluoropropane-cas-
number-661-95-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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